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Part 1: Executive Summary

In the landscape of modern medicinal chemistry and agrochemical development, 2-Chloro-3-
fluoro-5-methylpyridine (CAS 34552-15-3) serves as a "privileged scaffold.” Its utility stems
from the strategic placement of halogen atoms on the pyridine ring, which allows for orthogonal
functionalization. The C2-chlorine atom provides a reactive handle for nucleophilic aromatic
substitution (

) and metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura), while the C3-fluorine atom
modulates the electronic environment, enhancing metabolic stability and lipophilicity—key
parameters in the optimization of kinase inhibitors and herbicides.

This guide details the synthesis, reactivity, and application of this core, providing researchers
with a self-validating roadmap for utilizing this intermediate in drug discovery workflows.

Part 2: Chemical Profile & Properties[1]

The unique electronic push-pull of the methyl group (electron-donating) and the fluoro/chloro
substituents (electron-withdrawing) creates a distinct reactivity profile.
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Property Data
Molecular Formula CeHsCIFN
Molecular Weight 145.56 g/mol
White to off-white low-melting solid or colorless
Appearance o
liquid
Melting Point 28-30 °C
Boiling Point 92 °C @ 25 mmHg
Density ~1.3 g/mL
N Soluble in DCM, EtOAc, MeOH; sparingly
Solubility ]
soluble in water
~ -0.5 (Pyridine nitrogen is less basic due to
pKa (Calculated) ) )
F/Cl induction)
Storage Inert atmosphere, 2—8 °C (Hygroscopic)

Part 3: Strategic Synthesis

Two primary routes exist for accessing this scaffold. The choice depends on the availability of

precursors and the scale of operation.

Method A: Directed Ortho-Metallation (DoM) — High Atom

Economy

This method utilizes the strong directing effect of the C3-fluorine atom to selectively lithiate the

C2 position.

e Precursor: 3-Fluoro-5-methylpyridine[1][2]

o Reagents: LDA (Lithium diisopropylamide), Hexachloroethane (

) or NCS.
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e Mechanism: The acidity of the C2-H is enhanced by the adjacent inductive withdrawal of the
Nitrogen and Fluorine. Lithiation occurs exclusively at C2, followed by electrophilic quench
with a chlorine source.

Method B: Sandmeyer Reaction — Robust Laboratory
Scale

Ideal for batches where the amino-precursor is readily available.
e Precursor: 2-Amino-3-fluoro-5-methylpyridine
e Reagents:

, HCI, CuCl.

e Protocol:

Dissolve amine in concentrated HCIl at 0 °C.

o

o

Add aqueous

dropwise to form the diazonium salt.

Transfer the diazonium solution into a solution of CuCl in HCI.

[¢]

[¢]

Heat to 60 °C to promote nitrogen displacement by chloride.

Synthesis Workflow Diagram

LDA, THF, -78°C

) =, 1 (DoM) Lithiated Species
3-Fluoro-5-methylpyridine [2-Li-3-F-5-Me-Py] Quench: C2Cl6
TARGET:
Cucl, 60°C 2-Chloro-3-fluoro-
P /(Sﬂn—% 5-methylpyridine
q - NaNO2, HCl, 0°C iazonium Salt
2-Amino-3-fluoro-5-methylpyridine [Py-N2+ CI-]
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Figure 1: Convergent synthesis pathways relying on Directed Ortho-Metallation (Top) and
Sandmeyer functionalization (Bottom).

Part 4: Reactivity & Applications in Drug Discovery

The core value of CAS 34552-15-3 lies in its regioselective reactivity. The C2-chlorine is highly
activated for substitution, while the C3-fluorine remains inert under standard conditions,
preserving the fluorinated motif for the final drug candidate.

Nucleophilic Aromatic Substitution ()

The C2 position is activated by the ring nitrogen and the inductive effect of the C3-fluorine.
* Nucleophiles: Amines (primary/secondary), Alkoxides, Thiols.
o Conditions: Mild base (

or DIPEA), polar aprotic solvent (DMF, DMSO, NMP), heat (80-100 °C).

o Application: Synthesis of amino-pyridine cores for kinase inhibitors (e.g., KRAS, EGFR).

Suzuki-Miyaura Cross-Coupling

The C2-Cl bond is a competent electrophile for Palladium-catalyzed coupling.

o Catalysts:

, or XPhos Pd G2.

o Partners: Aryl/Heteroaryl boronic acids.

o Selectivity: Coupling occurs exclusively at C2; the C3-F bond is stable to Pd(0).

Experimental Protocol: Amination

Objective: Displacement of C2-Cl with a cyclic amine (e.g., Morpholine).
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e Setup: In a 20 mL vial, charge 2-Chloro-3-fluoro-5-methylpyridine (1.0 eq, 145 mg, 1.0
mmol).

¢ Solvent: Add anhydrous DMSO (2.0 mL).
e Reagents: Add Morpholine (1.2 eq, 105 pL) and DIPEA (2.0 eq, 350 pL).
¢ Reaction: Seal and heat to 90 °C for 4 hours. Monitor by LC-MS (Target mass: 196 [M+H]).

o Workup: Dilute with water, extract with EtOAc. The product (2-morpholino-3-fluoro-5-
methylpyridine) is obtained in >85% vyield.

Reactivity Logic Diagram

2-Chloro-3-fluoro-5-methylpyridine

(Electrophilic Core)

+ R-NH2 / R-OH + Ar-B(OH)2
Base, Heat Pd(0), Base
SNAr Pathway Suzuki Coupling
(Nucleophilic Attack) (Pd-Catalysis)
ClI Displacement C-C Bond Formation

2-Amino/Alkoxy-3-fluoro-5-methylpyridine 2-Aryl-3-fluoro-5-methylpyridine

(Kinase Inhibitor Fragment) (Biaryl Scaffold)
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Figure 2: Divergent functionalization of the core scaffold. The C2-Cl bond serves as the primary
linchpin for diversity.

Part 5: Safety & Handling

* Hazards: GHS Classification: Acute Tox. 4 (Oral), Skin Irrit. 2, Eye Irrit. 2A.
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e Handling: The compound acts as a lachrymator and skin irritant. Handle only in a fume hood.

 Stability: Stable under standard conditions but hygroscopic. Store under Argon/Nitrogen to
prevent hydrolysis to the pyridone over long periods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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